N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide

• IUPAC Name: N-[5-[(2,4-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C19H16Cl2N2OS/c1-12-2-4-13(5-3-12)8-18(24)23-19-22-11-16(25-19)9-14-6-7-15(20)10-17(14)21/h2-7,10-11H,8-9H2,1H3,(H,22,23,24)
• InChI Key: GXEHDFSPMDBJRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=NC=C(S2)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H16Cl2N2OS
• Molecular Weight: 391.3 g/mol

Description

N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide, also known as DTT, is a thiazolylamide compound that has been widely used in scientific research. DTT is a potent inhibitor of protein disulfide isomerase (PDI), an enzyme that plays a critical role in protein folding and quality control in the endoplasmic reticulum (ER).

Mechanism of Action

N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide inhibits PDI activity by reducing disulfide bonds in the active site of the enzyme. This leads to the accumulation of misfolded proteins in the ER, which triggers the unfolded protein response and ER stress. The reduction of disulfide bonds by N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide is reversible, allowing researchers to study the effects of PDI inhibition on protein folding and quality control.
Biochemical and Physiological Effects
N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide has been shown to have a number of biochemical and physiological effects. It disrupts protein folding and quality control in the ER, leading to the accumulation of misfolded proteins and activation of the unfolded protein response. This can result in ER stress and apoptosis. N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide has also been shown to inhibit the activity of other enzymes that require disulfide bonds, such as protein tyrosine phosphatases.

Advantages and Limitations for Lab Experiments

N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide has several advantages for lab experiments. It is a potent and specific inhibitor of PDI, allowing researchers to study the role of this enzyme in protein folding and quality control. N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide is also readily available and relatively inexpensive, making it a popular tool in scientific research. However, N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide has some limitations. It can be toxic to cells at high concentrations, and its effects on other cellular processes may complicate data interpretation.

Future Directions

There are many future directions for research on N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide and its role in protein folding and quality control. One area of interest is the development of more potent and specific inhibitors of PDI. This could lead to the development of new therapies for diseases that involve protein misfolding, such as Alzheimer's and Parkinson's disease. Another area of interest is the study of the effects of PDI inhibition on other cellular processes, such as autophagy and cell signaling. Finally, the use of N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide in combination with other inhibitors could provide insight into the complex network of enzymes involved in protein folding and quality control.

Synthesis Methods

N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide can be synthesized using a multistep process that involves the reaction of 2,4-dichlorobenzylamine with thioamide, followed by the reaction with 4-methylphenylacetic acid. The final product is purified using column chromatography. The synthesis of N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide has been optimized to improve yield and purity, making it readily available for scientific research.

Scientific Research Applications

N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide has been extensively used in scientific research as a tool to study the role of PDI in protein folding and quality control in the ER. PDI is a key enzyme that facilitates the formation and breakage of disulfide bonds in proteins, which is critical for their proper folding and function. N-[5-(2,4-dichlorobenzyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)acetamide inhibits PDI activity by reducing disulfide bonds, leading to the accumulation of misfolded proteins in the ER. This has been used to study the role of PDI in various cellular processes, including the unfolded protein response, ER stress, and apoptosis.